3-(1-(4-chlorophenyl)-2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-8-methoxy-2H-chromen-2-one

• IUPAC Name: 3-[3-(4-chlorophenyl)-2-sulfanylidene-1H-imidazol-5-yl]-8-methoxychromen-2-one
• InChI: InChI=1S/C19H13ClN2O3S/c1-24-16-4-2-3-11-9-14(18(23)25-17(11)16)15-10-22(19(26)21-15)13-7-5-12(20)6-8-13/h2-10H,1H3,(H,21,26)
• InChI Key: MGNHJPMABKIZIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C3=CN(C(=S)N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H13ClN2O3S
• Molecular Weight: 384.8 g/mol
• CAS No.: 688791-71-1

Description

3-(1-(4-chlorophenyl)-2-thioxo-2,3-dihydro-1H-imidazol-4-yl)-8-methoxy-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H13ClN2O3S and its molecular weight is 384.83. The purity is usually 95%.
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Scientific Research Applications

Photochemical Synthesis Applications

Dalal et al. (2017) explored the photo-reorganization of similar chromen-4-ones, providing insights into green and convenient synthesis methods for angular pentacyclic compounds, demonstrating a general method for synthesizing benzothiophene fused xanthenone derivatives in a single step without using specific and toxic reagents (Dalal et al., 2017).

Anticholinesterase and Antioxidant Activities

Kurt et al. (2015) synthesized a series of coumarylthiazole derivatives, including structures similar to the specified compound, showing significant inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), along with potent antioxidant activities. This indicates potential therapeutic applications in neurodegenerative diseases and oxidative stress-related conditions (Kurt et al., 2015).

Structural Analysis and Noncovalent Interaction Studies

Madni et al. (2020) reported on the synthesis, X-ray characterization, and detailed structural analysis of coumarin-thiazole hybrids, emphasizing the importance of noncovalent interactions such as C–H⋯O and π–π interactions in the solid-state architecture of these complexes. These findings contribute to the understanding of molecular interactions and structure-activity relationships in drug design (Madni et al., 2020).

Antimicrobial and Antioxidant Properties

Hatzade et al. (2008) and Al-ayed (2011) investigated the synthesis of various chromen-4H-ones and their derivatives, revealing significant antimicrobial and antioxidant activities. These studies suggest the compound's potential in developing new antimicrobial agents and antioxidants for pharmaceutical applications (Hatzade et al., 2008); (Al-ayed, 2011).

Antileukemic Activity

Choodamani et al. (2020) synthesized imidazo[2,1‐b][1,3,4]thiadiazole derivatives and evaluated their cytotoxic activities against leukemia cell lines. The study identified compounds with potent cytotoxic effects, indicating the potential application of such compounds in antileukemic therapy (Choodamani et al., 2020).